88-65-3

2-Bromobenzoic acid

In Stock

• CAS RN:
• 88-65-3

• Formula:
• C7H5BrO2

• InChI:
• InChI=1S/C7H5BrO2/c8-6-4-2-1-3-5(6)7(9)10/h1-4H,(H,9,10)

• InChIKey:
• XRXMNWGCKISMOH-UHFFFAOYSA-N

• 2-Bromobenzoic acid (2-BA) on condensation with aminoquinolines yields phenylquinolylamines. 2-BA is the common building block for synthesis of various nitrogen heterocycles.
  
  

2,8-Dinitro-6,12-diphenyldibenzo[b,f][1,5]diazocine

In Stock

• CAS RN:
• 5688-65-3

• Formula:
• C26H16N4O4

• InChI:
• InChI=1S/C26H16N4O4/c31-29(32)19-11-13-23-21(15-19)25(17-7-3-1-4-8-17)27-24-14-12-20(30(33)34)16-22(24)26(28-23)18-9-5-2-6-10-18/h1-16H

• InChIKey:
• DMGTVRNISVAMGN-QPLBXIPMSA-N

• 2,8-Dinitro-6,12-diphenyldibenzo[b,f][1,5]diazocine is a useful research compound. Its molecular formula is C26H16N4O4 and its molecular weight is 448.438. The purity is usually 95%.

1,3-Pentanedione, 4-methyl-1-phenyl-

In Stock

• CAS RN:
• 13988-65-3

• Formula:
• C12H14O2

• InChI:
• InChI=1S/C12H14O2/c1-9(2)11(13)8-12(14)10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3

• InChIKey:
• PXSUSKMUPNBDSO-UHFFFAOYSA-N

• 1,3-Pentanedione, 4-methyl-1-phenyl- is a natural product found in Lophomyrtus bullata with data available.

4-(Indan-5-yloxymethyl)-benzoic acid

In Stock

• CAS RN:
• 149288-65-3

• Formula:
• C17H16O3

• InChI:
• InChI=1S/C17H16O3/c18-17(19)14-6-4-12(5-7-14)11-20-16-9-8-13-2-1-3-15(13)10-16/h4-10H,1-3,11H2,(H,18,19)

• InChIKey:
• YIJFUZLNVSGATG-UHFFFAOYSA-N

• 4-(Indan-5-yloxymethyl)-benzoic acid is a useful research compound. Its molecular formula is C17H16O3 and its molecular weight is 268.31 g/mol. The purity is usually 95%.

4-(3-chloro-4-ethoxybenzoyl)-1-(3-(dimethylamino)propyl)-3-hydroxy-5-phenyl-1H-pyrrol-2(5H)-one

In Stock

• CAS RN:
• 636988-65-3

• Formula:
• C24H27ClN2O4

• InChI:
• InChI=1S/C24H27ClN2O4/c1-4-31-19-12-11-17(15-18(19)25)22(28)20-21(16-9-6-5-7-10-16)27(24(30)23(20)29)14-8-13-26(2)3/h5-7,9-12,15,21,28H,4,8,13-14H2,1-3H3/b22-20+

• InChIKey:
• QSLBUMWOVYXUSH-UHFFFAOYSA-N

• 4-(3-chloro-4-ethoxybenzoyl)-1-(3-(dimethylamino)propyl)-3-hydroxy-5-phenyl-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C24H27ClN2O4 and its molecular weight is 442.94. The purity is usually 95%.

N'-(6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzohydrazide

In Stock

• CAS RN:
• 851988-65-3

• Formula:
• C21H22N4O5S2

• InChI:
• InChI=1S/C21H22N4O5S2/c26-20(14-4-6-15(7-5-14)32(27,28)25-8-2-1-3-9-25)23-24-21-22-16-12-17-18(13-19(16)31-21)30-11-10-29-17/h4-7,12-13H,1-3,8-11H2,(H,22,24)(H,23,26)

• InChIKey:
• SAJRXPNOWOJDIK-UHFFFAOYSA-N

• N'-(6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzohydrazide is a useful research compound. Its molecular formula is C21H22N4O5S2 and its molecular weight is 474.55. The purity is usually 95%.

3-(3-Fluorophenyl)-2'-methylpropiophenone

In Stock

• CAS RN:
• 898788-65-3

• Formula:
• C16H15FO

• InChI:
• InChI=1S/C16H15FO/c1-12-5-2-3-8-15(12)16(18)10-9-13-6-4-7-14(17)11-13/h2-8,11H,9-10H2,1H3

• InChIKey:
• IKLUUVRHSUQIKF-UHFFFAOYSA-N

• 3-(3-Fluorophenyl)-2'-methylpropiophenone is a useful research compound. Its molecular formula is C16H15FO and its molecular weight is 242.29 g/mol. The purity is usually 95%.

7-chloro-N-(2,5-dimethoxyphenyl)-3-tosyl-[1,2,3]triazolo[1,5-a]quinazolin-5-amine

In Stock

• CAS RN:
• 893788-65-3

• Formula:
• C24H20ClN5O4S

• InChI:
• InChI=1S/C24H20ClN5O4S/c1-14-4-8-17(9-5-14)35(31,32)24-23-27-22(26-19-13-16(33-2)7-11-21(19)34-3)18-12-15(25)6-10-20(18)30(23)29-28-24/h4-13H,1-3H3,(H,26,27)

• InChIKey:
• MAVBHVLLKZFKNR-UHFFFAOYSA-N

• 7-chloro-N-(2,5-dimethoxyphenyl)-3-tosyl-[1,2,3]triazolo[1,5-a]quinazolin-5-amine is a useful research compound. Its molecular formula is C24H20ClN5O4S and its molecular weight is 509.97. The purity is usually 95%.

2-(methylthio)-N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)benzamide

In Stock

• CAS RN:
• 953188-65-3

• Formula:
• C16H14N2O2S2

• InChI:
• InChI=1S/C16H14N2O2S2/c1-21-14-6-3-2-5-12(14)16(19)17-10-11-9-13(20-18-11)15-7-4-8-22-15/h2-9H,10H2,1H3,(H,17,19)

• InChIKey:
• JQMGYPGPFJWPGY-UHFFFAOYSA-N

• 2-(methylthio)-N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)benzamide is a useful research compound. Its molecular formula is C16H14N2O2S2 and its molecular weight is 330.42. The purity is usually 95%.

N1-(3-(4-(dimethylamino)phenyl)propyl)-N2-(3-(trifluoromethyl)phenyl)oxalamide

In Stock

• CAS RN:
• 953988-65-3

• Formula:
• C20H22F3N3O2

• InChI:
• InChI=1S/C20H22F3N3O2/c1-26(2)17-10-8-14(9-11-17)5-4-12-24-18(27)19(28)25-16-7-3-6-15(13-16)20(21,22)23/h3,6-11,13H,4-5,12H2,1-2H3,(H,24,27)(H,25,28)

• InChIKey:
• JOBBGLLYCZVQGG-UHFFFAOYSA-N

• N1-(3-(4-(dimethylamino)phenyl)propyl)-N2-(3-(trifluoromethyl)phenyl)oxalamide is a useful research compound. Its molecular formula is C20H22F3N3O2 and its molecular weight is 393.41. The purity is usually 95%.

4-[(2,4-dioxo-1H-quinazolin-3-yl)methyl]-N-(pyridin-2-ylmethyl)benzamide

In Stock

• CAS RN:
• 958588-65-3

• Formula:
• C22H18N4O3

• InChI:
• InChI=1S/C22H18N4O3/c27-20(24-13-17-5-3-4-12-23-17)16-10-8-15(9-11-16)14-26-21(28)18-6-1-2-7-19(18)25-22(26)29/h1-12H,13-14H2,(H,24,27)(H,25,29)

• InChIKey:
• XHZLRMHRASXDPD-UHFFFAOYSA-N

• 4-[(2,4-dioxo-1H-quinazolin-3-yl)methyl]-N-(pyridin-2-ylmethyl)benzamide is a useful research compound. Its molecular formula is C22H18N4O3 and its molecular weight is 386.411. The purity is usually 95%.

6-((4-chlorobenzyl)sulfonyl)-N-(3-(2-ethylpiperidin-1-yl)propyl)pyridazin-3-amine

In Stock

• CAS RN:
• 1357888-65-3

• Formula:
• C21H29ClN4O2S

• InChI:
• InChI=1S/C21H29ClN4O2S/c1-2-19-6-3-4-14-26(19)15-5-13-23-20-11-12-21(25-24-20)29(27,28)16-17-7-9-18(22)10-8-17/h7-12,19H,2-6,13-16H2,1H3,(H,23,24)

• InChIKey:
• ZXZHNEAJYJQWFH-UHFFFAOYSA-N

• 6-((4-chlorobenzyl)sulfonyl)-N-(3-(2-ethylpiperidin-1-yl)propyl)pyridazin-3-amine is a useful research compound. Its molecular formula is C21H29ClN4O2S and its molecular weight is 437. The purity is usually 95%.

(1E)-3-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)-N'-hydroxypropanimidamide

In Stock

• CAS RN:
• 1365988-65-3

• Formula:
• C11H11N3O3

• InChI:
• InChI=1S/C11H11N3O3/c12-9(13-17)5-6-14-10(15)7-3-1-2-4-8(7)11(14)16/h1-4,17H,5-6H2,(H2,12,13)

• InChIKey:
• UDGDNUMCCIOCKP-UHFFFAOYSA-N

• (1E)-3-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)-N'-hydroxypropanimidamide is a useful research compound. Its molecular formula is C11H11N3O3 and its molecular weight is 233.22 g/mol. The purity is usually 95%.

4-(2,5-Dichloro-benzyloxy)-piperidine hydrochloride

Usually In Stock

• CAS RN:
• 1289388-65-3

• Formula:
• C12H16Cl3NO

• InChI:
• InChI=1S/C12H15Cl2NO.ClH/c13-10-1-2-12(14)9(7-10)8-16-11-3-5-15-6-4-11;/h1-2,7,11,15H,3-6,8H2;1H

• InChIKey:
• YFRFIQKPUAZBHW-UHFFFAOYSA-N

• 4-(2,5-Dichloro-benzyloxy)-piperidine hydrochloride is a useful research compound. Its molecular formula is C12H16Cl3NO and its molecular weight is 296.6 g/mol. The purity is usually 95%.

[S(R)]-N-[(R)-[2-(diphenylphosphino)phenyl]-1-naphthalenylmethyl]-2-methyl-2-propanesulfinamide, 95%

In Stock

• CAS RN:
• 1616688-65-3

• Formula:
• C33H32NOPS

• InChI:
• InChI=1S/C33H32NOPS/c1-33(2,3)37(35)34-32(29-23-14-16-25-15-10-11-21-28(25)29)30-22-12-13-24-31(30)36(26-17-6-4-7-18-26)27-19-8-5-9-20-27/h4-24,32,34H,1-3H3/t32-,37?/m1/s1

• InChIKey:
• ZEKRYLFTCRWHOG-ZIQZBVCVSA-N

• [S(R)]-N-[(R)-[2-(diphenylphosphino)phenyl]-1-naphthalenylmethyl]-2-methyl-2-propanesulfinamide, 95% is a useful research compound. Its molecular formula is C33H32NOPS and its molecular weight is 521.7 g/mol. The purity is usually 95%.

ethyl 2-(2-(4-(4-cyclopropyl-1-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidin-1-yl)acetamido)benzoate

In Stock

• CAS RN:
• 1797288-65-3

• Formula:
• C22H29N5O4

• InChI:
• InChI=1S/C22H29N5O4/c1-3-31-21(29)17-6-4-5-7-18(17)23-19(28)14-26-12-10-15(11-13-26)20-24-25(2)22(30)27(20)16-8-9-16/h4-7,15-16H,3,8-14H2,1-2H3,(H,23,28)

• InChIKey:
• OZDSJXQCFIIQNG-UHFFFAOYSA-N

• Ethyl 2-(2-(4-(4-cyclopropyl-1-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidin-1-yl)acetamido)benzoate is a useful research compound. Its molecular formula is C22H29N5O4 and its molecular weight is 427.505. The purity is usually 95%.

1-(1,2-Benzoxazol-3-yl)-N-[[4-(furan-3-yl)thiophen-2-yl]methyl]methanesulfonamide

Usually In Stock

• CAS RN:
• 2379988-65-3

• Formula:
• C17H14N2O4S2

• InChI:
• InChI=1S/C17H14N2O4S2/c20-25(21,11-16-15-3-1-2-4-17(15)23-19-16)18-8-14-7-13(10-24-14)12-5-6-22-9-12/h1-7,9-10,18H,8,11H2

• InChIKey:
• AWQUKIHYFPKTEZ-UHFFFAOYSA-N

• 1-(1,2-Benzoxazol-3-yl)-N-[[4-(furan-3-yl)thiophen-2-yl]methyl]methanesulfonamide is a useful research compound. Its molecular formula is C17H14N2O4S2 and its molecular weight is 374.43. The purity is usually 95%.